2,2-Dimethylazetidin-3-amine dihydrochloride

• Molecular Formula: C5H14Cl2N2
• Molecular Weight: 173.08 g/mol
• IUPAC Name: 2,2-dimethylazetidin-3-amine;dihydrochloride
• InChI: InChI=1S/C5H12N2.2ClH/c1-5(2)4(6)3-7-5;;/h4,7H,3,6H2,1-2H3;2*1H
• InChI Key: IOLBFUMUZRKXOF-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CN1)N)C.Cl.Cl

Description

2,2-Dimethylazetidin-3-amine dihydrochloride is a nitrogen-containing heterocyclic compound characterized by a four-membered azetidine ring substituted with two methyl groups at the 2-position and an amine group at the 3-position, stabilized as a dihydrochloride salt. This structure imparts unique steric and electronic properties, making it valuable in pharmaceutical and chemical synthesis. The dihydrochloride form enhances solubility and stability, facilitating its use in drug development, particularly as an intermediate in the synthesis of bioactive molecules targeting neurological or metabolic pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dimethylazetidin-3-amine dihydrochloride typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of 2,2-dimethyl-1,3-diaminopropane with a suitable cyclizing agent, followed by the addition of hydrochloric acid to form the dihydrochloride salt .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification through recrystallization and quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethylazetidin-3-amine dihydrochloride can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding oxides.

Reduction: The compound can be reduced to form different amine derivatives.

Substitution: The hydrogen atoms on the amine group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitroso or nitro compounds, while reduction can produce secondary or tertiary amines .

Scientific Research Applications

Chemical Research

2,2-Dimethylazetidin-3-amine dihydrochloride is utilized as a reagent in organic synthesis. It acts as an intermediate for producing various target compounds, particularly in the development of new pharmaceuticals and specialty chemicals .

Research indicates that this compound possesses significant biological activities, including:

• Antimicrobial Properties: In vitro studies have shown effectiveness against various bacterial strains, suggesting its potential as a lead compound for antibiotic development. The compound enhances membrane permeability in bacteria, leading to cell lysis.
• Neuroprotective Effects: Studies indicate that it inhibits acetylcholinesterase activity, beneficial for enhancing cholinergic transmission in neurodegenerative disease models like Alzheimer’s and Parkinson’s. It has demonstrated protective effects against neuronal cell death induced by glutamate toxicity through modulation of oxidative stress pathways .

Pharmaceutical Applications

The compound is being investigated for its role as an intermediate in drug development, particularly for targeting mutated forms of the epidermal growth factor receptor (EGFR) associated with certain cancers. Its unique properties may lead to reduced toxicity profiles compared to other EGFR inhibitors .

Neuroprotective Study

A study evaluated the neuroprotective effects of 2,2-dimethylazetidin-3-amine dihydrochloride on neuronal cells subjected to oxidative stress conditions. Results indicated a significant reduction in cell death rates compared to control groups, attributed to the compound's ability to modulate oxidative stress pathways.

Antimicrobial Assays

In a series of antimicrobial tests against Gram-positive and Gram-negative bacteria, the compound exhibited broad-spectrum activity, particularly effective against resistant strains. This highlights its potential utility in developing new antibiotics aimed at combating resistant bacterial infections.

Mechanism of Action

The mechanism of action of 2,2-Dimethylazetidin-3-amine dihydrochloride involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to specific sites on these targets, leading to changes in their activity and subsequent biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

Compound Name	CAS Number	Key Structural Features	References
3-Methylazetidin-3-amine dihydrochloride	124668-47-9	Methyl substitution at the 3-position of azetidine; lacks 2,2-dimethyl groups
N-Methylazetidin-3-amine dihydrochloride	Not specified	Methyl group on the azetidine nitrogen; alters basicity and steric hindrance
2-(2,5-Dimethylmorpholin-4-yl)ethan-1-amine dihydrochloride	1803588-64-8	Six-membered morpholine ring with methyl groups; larger ring size affects conformational flexibility
[2-(3-Ethyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride	952233-33-9	Oxadiazole heterocycle instead of azetidine; aromaticity and electron-deficient core
[(5-Fluoro-1H-benzimidazol-2-yl)methyl]amine dihydrochloride	Not specified	Benzimidazole aromatic system; fluorine substitution enhances metabolic stability

Physical and Chemical Properties

Property	2,2-Dimethylazetidin-3-amine dihydrochloride	3-Methylazetidin-3-amine dihydrochloride	N-Methylazetidin-3-amine dihydrochloride	2-(Diethylamino)ethyl chloride hydrochloride
Molecular Weight (g/mol)	~157 (C₄H₁₀N₂·2HCl)	~157 (C₄H₁₀N₂·2HCl)	~157 (C₄H₁₀N₂·2HCl)	158.07 (C₆H₁₃Cl₂N)
Solubility	High in polar solvents (due to dihydrochloride)	Similar to 2,2-dimethyl analog	Comparable	Moderate in water and ethanol
Basicity (pKa)	Influenced by strained azetidine ring	Lower basicity due to 3-methyl substitution	Reduced basicity (N-methylation)	Higher (tertiary amine)
Stability	Stable under dry, cool conditions	Similar	Similar	Sensitive to hydrolysis

Sources:

Biological Activity

2,2-Dimethylazetidin-3-amine dihydrochloride is a compound that has garnered interest in the pharmaceutical and biological research communities due to its potential therapeutic applications. This article delves into its biological activity, mechanisms of action, and comparative analysis with similar compounds.

Chemical Structure and Properties

Molecular Formula : C$_5$H$_{12}$N$_2$
SMILES : CC1(CN(C1)C)N
InChIKey : SRKFECRKKOZICT-UHFFFAOYSA-N

The compound features a unique azetidine structure that contributes to its biological activity. The presence of two methyl groups enhances its solubility and stability, making it suitable for various applications in drug development.

The biological activity of 2,2-Dimethylazetidin-3-amine dihydrochloride primarily involves its interaction with specific molecular targets, including enzymes and receptors. Preliminary studies suggest that it may act as an inhibitor or modulator of neurotransmitter systems, potentially influencing serotonin and dopamine receptors due to its structural similarities to other amines.

Potential Biological Targets

• Neurotransmitter Receptors : Possible interactions with serotonin and dopamine receptors.
• Enzymatic Activity : Potential inhibition of acetylcholinesterase (AChE), which is crucial for neurotransmission .

Neuroprotective Effects

Research indicates that 2,2-Dimethylazetidin-3-amine dihydrochloride may exhibit neuroprotective properties. Its structural characteristics allow it to mimic neurotransmitters, providing a basis for potential therapeutic effects in neurodegenerative diseases. Studies have shown that related compounds can inhibit AChE and protect against neurodegeneration induced by toxic agents like glutamate, suggesting a similar potential for this compound .

Antimicrobial Activity

The compound has been explored for its antimicrobial properties. Initial assays indicate effectiveness against various bacterial strains, positioning it as a candidate for developing new antibiotics or antifungal agents.

Comparative Analysis with Similar Compounds

Compound Name	Structure Type	Notable Properties
N,N-Dimethylazetidin-3-amine hydrochloride	Similar azetidine structure	Less soluble than dihydrochloride form
1-Methylpyrrolidine	Five-membered ring	Exhibits different biological activities
N,N-Diethylaminoacetaldehyde	Related amine	Different alkyl substituents affect reactivity

2,2-Dimethylazetidin-3-amine dihydrochloride stands out due to its dual hydrochloride presence, enhancing solubility compared to similar compounds. This property may influence its interaction profiles and overall biological activity.

Study on Neuroprotective Activity

A study evaluating the neuroprotective effects of azetidine derivatives found that certain modifications could enhance their efficacy against neurodegeneration models. The findings suggested that compounds with similar structural motifs could provide insights into the therapeutic potential of 2,2-Dimethylazetidin-3-amine dihydrochloride .

Antimicrobial Assays

In antimicrobial studies, related compounds exhibited significant activity against various pathogens. The promising results highlight the need for further exploration of 2,2-Dimethylazetidin-3-amine dihydrochloride in this domain.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2,2-Dimethylazetidin-3-amine dihydrochloride, and what factors influence reaction efficiency?

• Methodological Answer : The synthesis typically involves nucleophilic substitution or ring-closing reactions. Polar solvents (e.g., water, alcohols) are preferred due to the compound’s dihydrochloride salt form, which enhances solubility . Reagents like hydrochloric acid are critical for salt formation . Reaction efficiency depends on temperature control (20–25°C for stability), stoichiometric ratios of precursors, and purification via recrystallization .

Q. How can researchers characterize the purity and structural integrity of 2,2-Dimethylazetidin-3-amine dihydrochloride?

• Methodological Answer : Use a combination of analytical techniques:

• NMR Spectroscopy : To confirm the azetidine ring structure and methyl group positions .
• HPLC : For purity assessment (>98% is typical for research-grade material) .
• Mass Spectrometry (MS) : To verify molecular weight (e.g., 158.07 g/mol for related dihydrochloride compounds) .
• Elemental Analysis : Validates chloride content (2:1 base-to-HCl ratio) .

Q. What are the solubility and stability profiles of this compound under standard laboratory conditions?

• Methodological Answer : The dihydrochloride salt improves aqueous solubility compared to the free base. Stability studies should include:

• pH Dependence : Maintain pH 4–6 to prevent decomposition; use buffered solutions .
• Temperature : Store at –20°C in airtight containers to avoid hygroscopic degradation .
• Light Sensitivity : Protect from UV exposure to prevent radical-mediated breakdown .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data when analyzing derivatives of this compound?

• Methodological Answer : Contradictions often arise from tautomerism or salt dissociation. Strategies include:

• Cross-Validation : Compare NMR, IR, and X-ray crystallography data .
• Computational Modeling : Use density functional theory (DFT) to predict spectroscopic patterns and validate experimental results .
• Controlled pH Experiments : Monitor spectral shifts under varying pH to identify protonation states .

Q. What methodological approaches are used to study the compound’s stability under varying experimental conditions?

• Methodological Answer : Advanced stability studies involve:

• Kinetic Analysis : Track degradation rates via HPLC at elevated temperatures (40–60°C) to extrapolate shelf-life .
• Forced Degradation : Expose the compound to oxidative (H₂O₂), hydrolytic (acid/base), and photolytic conditions to identify degradation pathways .
• Thermogravimetric Analysis (TGA) : Assess thermal stability and decomposition thresholds .

Q. How does the dihydrochloride salt form influence biological activity in enzyme interaction studies?

• Methodological Answer : The salt enhances bioavailability by improving solubility. Experimental design should consider:

• Binding Assays : Use surface plasmon resonance (SPR) to compare affinity between the free base and dihydrochloride form .
• pH-Dependent Activity : Test enzyme inhibition at physiological pH (7.4) versus acidic conditions (e.g., lysosomal pH 5.0) .
• Counterion Effects : Compare activity with other salts (e.g., sulfate, nitrate) to isolate chloride’s role .

Q. What strategies are effective in scaling up synthesis while maintaining enantiomeric purity?

• Methodological Answer : For chiral integrity:

• Asymmetric Catalysis : Use chiral catalysts (e.g., BINAP-metal complexes) during ring-closing steps .
• Crystallization-Induced Dynamic Resolution (CIDR) : Enhances enantiomeric excess (ee) during purification .
• Process Analytical Technology (PAT) : Implement in-line FTIR or Raman spectroscopy for real-time monitoring of stereochemistry .